Cas no 2302-25-2 (4-Bromoimidazole)

4-Bromoimidazole structure

Product Name:4-Bromoimidazole

CAS No:2302-25-2

MF:C₃H₃BrN₂

MW:146.973319292068

MDL:MFCD00047021

CID:42739

PubChem ID:24871567

Update Time:2025-08-03

4-Bromoimidazole Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-1H-imidazole
- 1H-Imidazole, 5-bromo-
- 4-Bromoimidazole
- 5-bromo-1H-imidazole
- 1H-Imidazole,4-bromo
- 3kqm
- 4-Bromo-1H-imidazol
- Imidazole,4-bromo
- 1H-Imidazole,4-bromo- (9CI)
- Imidazole, 4(or 5)-bromo- (6CI,7CI)
- Imidazole, 4-bromo- (8CI)
- 4(or 5)-Bromoimidazole
- NSC 227280
- NSC54254
- 4-bromo-1h imidazole
- AM20090241
- CS-W002226
- NSC-227280
- HY-W002226
- J-650274
- NSC-54254
- InChI=1/C3H3BrN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6
- Q27460050
- 4-Bromo-1H-imidazole, 97%
- F0001-0804
- NSC227280
- BDBM50490553
- 4-Bromo-1H-imidazole #
- ES3
- B9S8CMG5AD
- Z1213725191
- NSC 54254
- 4-bromo-1-H-imidazole
- 2302-25-2
- Imidazole, 4(or 5)-bromo-
- 5-bromo-1-H-imidazole
- SY007649
- TS-01912
- B3280
- EN300-79484
- PS-3315
- CL2219
- 4i7p
- CHEMBL1232569
- 1H-Imidazole, 4-bromo-
- AB02015
- AKOS015910812
- DTXSID50177574
- AC-7520
- FT-0649273
- W-201961
- 5-bromoimidazole
- 4-bromo-imidazole
- UNII-B9S8CMG5AD
- SCHEMBL158534
- A4880
- AKOS005259750
- MFCD00047021
- Imidazole, 4-bromo-
- AC-907/34115001
- BBL011159
- 4-bromo imidazole
- STK929509
- 627-452-7
- Imidazole, 4-bromo-(8CI)
- DTXCID10100065
- Imidazole, 4(or 5)-bromo-(6CI,7CI)
- MDL： MFCD00047021
- Inchi： 1S/C3H3BrN2/c4-3-1-5-2-6-3/h1-2H,(H,5,6)
- InChI Key： FHZALEJIENDROK-UHFFFAOYSA-N
- SMILES： BrC1=CN=CN1

Computed Properties

Exact Mass: 145.94800
Monoisotopic Mass: 145.947961
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 48.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1.1
Topological Polar Surface Area: 28.7

Experimental Properties

Color/Form: Solid
Density: 1.904
Melting Point: 131.0 to 135.0 deg-C
Boiling Point: 324.7 ºC at 760 mmHg
Flash Point: 150.2℃
Refractive Index: 1.601
Water Partition Coefficient: Slightly soluble in water.
PSA: 28.68000
LogP: 1.17220
Solubility: Not determined

4-Bromoimidazole Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H301,H315,H319,H335
Warning Statement： P261,P301+P310,P305+P351+P338
Hazardous Material transportation number：UN 2811 6.1/PG 3
WGK Germany：3
Hazard Category Code： 25-36/37/38
Safety Instruction： S26-S36-S45-S37/39-S28A
RTECS：NI3517450
Hazardous Material Identification：
Safety Term：S26;S28A;S37/39;S45
Risk Phrases：R25; R36/37/38
HazardClass：6.1
PackingGroup：III
Storage Condition：Store at room temperature

4-Bromoimidazole Customs Data

HS CODE：2933290090
Customs Data：

China Customs Code:
2933290090

Overview:

2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-Bromoimidazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	047684-1g	4-Bromo-1H-imidazole	2302-25-2	98%	1g	￡11.00	2022-03-01
Fluorochem	047684-5g	4-Bromo-1H-imidazole	2302-25-2	98%	5g	￡24.00	2022-03-01
Fluorochem	047684-25g	4-Bromo-1H-imidazole	2302-25-2	98%	25g	￡34.00	2022-03-01
AstaTech	CL2219-5/G	4-BROMO-1H-IMIDAZOLE	2302-25-2	97%	5g	$17	2023-09-15
AstaTech	CL2219-25/G	4-BROMO-1H-IMIDAZOLE	2302-25-2	97%	25g	$58	2023-09-15
Apollo Scientific	OR10376-1g	4-Bromo-1H-imidazole	2302-25-2		1g	£15.00	2025-02-19
Apollo Scientific	OR10376-5g	4-Bromo-1H-imidazole	2302-25-2		5g	£17.00	2025-02-19
Apollo Scientific	OR10376-25g	4-Bromo-1H-imidazole	2302-25-2		25g	£34.00	2025-02-19
Chemenu	CM187057-25g	4-Bromo-1H-imidazole	2302-25-2	95+%	25g	$57	2021-08-05
Chemenu	CM187057-100g	4-Bromo-1H-imidazole	2302-25-2	95+%	100g	$159	2021-08-05

4-Bromoimidazole Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:2302-25-2)4-Bromoimidazole

Order Number:A4880

Stock Status:in Stock

Quantity:500g/1000g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:03

Price ($):355.0/711.0

Email:sales@amadischem.com

Product Official Link

4-Bromoimidazole Related Literature

1. Azoles. Part II. Synthesis of imidazole-2(and -5)-carbaldehydes and derivatives of imidazo[1,2-b]isoquinoline; transmetallation of imidazol-5-yllithium compounds

Brian Iddon,Anders K. Petersen,Jan Becher,Nils J. Christensen J. Chem. Soc. Perkin Trans. 1 1995 1475
2. Reductive dehalogenation and dehalogenative sulfonation of phenols and heteroaromatics with sodium sulfite in an aqueous medium

Monika Tomanová,Luká? Jedinák,Petr Canka? Green Chem. 2019 21 2621
3. Azoles. Part 6. A convenient synthesis of polysubstituted imidazoles from 1-protected 2,4,5-tribromoimidazoles

Brian Iddon,Nazir Khan J. Chem. Soc. Perkin Trans. 1 1987 1453
4. Anticancer effects of novel resveratrol analogues on human ovarian cancer cells

Daniele Vergara,Stefania De Domenico,Andrea Tinelli,Eleonora Stanca,Loretta L. Del Mercato,Anna M. Giudetti,Pasquale Simeone,Nicola Guazzelli,Marco Lessi,Chiara Manzini,Angelo Santino,Fabio Bellina,Michele Maffia Mol. BioSyst. 2017 13 1131
5. Azoles. Part 7. A convenient synthesis of thieno[2,3-d]imidazoles

Brian Iddon,Nazir Khan,Bee Lan Lim J. Chem. Soc. Perkin Trans. 1 1987 1457

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